3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid

Specification

• CAS No.: 618102-33-3
• Molecular Formula: C16H11ClN2O2
• Molecular Weight: 298.72 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-2-phenylpyrazole-3-carboxylic acid
• Standard InChI: InChI=1S/C16H11ClN2O2/c17-12-8-6-11(7-9-12)14-10-15(16(20)21)19(18-14)13-4-2-1-3-5-13/h1-10H,(H,20,21)
• Standard InChI Key: YTECAJSUOLDFHJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=CC(=N2)C3=CC=C(C=C3)Cl)C(=O)O
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CC(=N2)C3=CC=C(C=C3)Cl)C(=O)O

Introduction

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid is a complex organic compound with diverse applications across various fields, including agricultural chemistry, pharmaceutical development, material science, and analytical chemistry. This compound is characterized by its molecular formula, C16H11ClN2O2, and its unique chemical structure, which makes it a valuable component in the synthesis of advanced materials and therapeutic agents.

Agricultural Chemistry

In agricultural chemistry, 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid is used as a key ingredient in the development of herbicides and pesticides. These compounds help protect crops from pests while minimizing environmental impact by reducing the need for more harmful chemicals.

Pharmaceutical Development

The compound is explored for its potential therapeutic properties, particularly in the treatment of diseases such as cancer and inflammation. Its unique chemical structure makes it a candidate for developing novel drugs with improved efficacy and safety profiles.

Material Science

In material science, it is utilized in the synthesis of advanced materials, including polymers and coatings. These materials exhibit enhanced durability and resistance to degradation, making them suitable for various industrial applications.

Analytical Chemistry

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid serves as a standard in analytical methods, aiding researchers in the quantification of similar compounds in complex mixtures. This improves the accuracy of chemical analysis and helps in the identification of unknown substances.

Applications Overview

Field	Application
Agricultural Chemistry	Herbicides and Pesticides
Pharmaceutical Development	Therapeutic Agents (Cancer, Inflammation)
Material Science	Advanced Materials Synthesis
Analytical Chemistry	Standard for Chemical Analysis